Cas no 1252785-15-1 (N-3-[2-[2-(3-Azidopropoxy)ethoxy]ethoxy]propyl-biotinamide)

• Product Name: N-3-[2-[2-(3-Azidopropoxy)ethoxy]ethoxy]propyl-biotinamide
• CAS No: 1252785-15-1
• MF: C₂₀H₃₆N₆O₅S
• MW: 472.602043151855
• CID: 6790722
• PubChem ID: 46918742
• Update Time: 2025-07-21

N-3-[2-[2-(3-Azidopropoxy)ethoxy]ethoxy]propyl-biotinamide Chemical and Physical Properties

Names and Identifiers

• N-3-[2-[2-(3-Azidopropoxy)ethoxy]ethoxy]propyl-biotinamide
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[3-[2-[2-(3-azidopropoxy)ethoxy]ethoxy]propyl]pentanamide
• 1252785-15-1
• 5-[(3aS,4S,6aR)-2-oxo-hexahydrothieno[3,4-d]imidazol-4-yl]-N-(3-{2-[2-(3-azidopropoxy)ethoxy]ethoxy}propyl)pentanamide
• F81118

• Inchi： 1S/C20H36N6O5S/c21-26-23-8-4-10-30-12-14-31-13-11-29-9-3-7-22-18(27)6-2-1-5-17-19-16(15-32-17)24-20(28)25-19/h16-17,19H,1-15H2,(H,22,27)(H2,24,25,28)/t16-,17-,19-/m0/s1
• InChI Key： QBRUPFYKMKUSDC-LNLFQRSKSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCCOCCOCCOCCCN=[N+]=[N-])=O)NC(N2)=O

Computed Properties

• Exact Mass: 472.24678944g/mol
• Monoisotopic Mass: 472.24678944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 19
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives

Additional information on N-3-[2-[2-(3-Azidopropoxy)ethoxy]ethoxy]propyl-biotinamide

Introduction to N-3-[2-[2-(3-Azidopropoxy)ethoxy]ethoxy]propyl-biotinamide and Its Applications in Modern Research

N-3-[2-[2-(3-Azidopropoxy)ethoxy]ethoxy]propyl-biotinamide is a highly specialized compound characterized by its complex chemical structure. This compound, identified by the CAS number 1252785-15-1, has garnered significant attention in the field of chemical and biomedical research due to its unique properties and versatile applications. The intricate architecture of this molecule, featuring multiple functional groups, makes it a valuable tool in various scientific investigations.

The primary significance of N-3-[2-[2-(3-Azidopropoxy)ethoxy]ethoxy]propyl-biotinamide lies in its utility as a bioconjugation agent. Biotin, a component of this compound, is well-known for its strong affinity to avidin and streptavidin proteins, which are widely used in diagnostic and therapeutic applications. The biotinamide moiety provides a reactive site for further chemical modifications, enabling the attachment of biomolecules such as peptides, proteins, and nucleic acids. This feature makes the compound particularly useful in the development of biosensors, immunoassays, and targeted drug delivery systems.

Recent advancements in the field of bioconjugation chemistry have highlighted the importance of well-designed linkers that can enhance the stability and specificity of biotinylated compounds. The structure of N-3-[2-[2-(3-Azidopropoxy)ethoxy]ethoxy]propyl-biotinamide includes a series of ethylene oxide units, which contribute to its flexibility and solubility. These characteristics are crucial for ensuring efficient conjugation and optimal performance in biological systems.

The azido group present in the compound's structure (3-Azidopropoxy) serves as a versatile handle for further functionalization. Azides are widely used in synthetic chemistry due to their reactivity with various substrates via copper-catalyzed azide-alkyne cycloaddition (CuAAC) or other click chemistry reactions. This reactivity allows researchers to incorporate additional functional moieties into the molecule, tailoring its properties for specific applications. For instance, this compound can be used to create bifunctional probes that combine biotinylation with other labeling or targeting capabilities.

In the realm of drug development, N-3-[2-[2-(3-Azidopropoxy)ethoxy]ethoxy]propyl-biotinamide has shown promise as a tool for targeted therapy. By conjugating therapeutic agents to biotin molecules, researchers can enhance the specificity of drug delivery to target tissues or cells. This approach has been particularly explored in oncology, where biotinylated drugs can be designed to selectively target cancer cells while minimizing side effects on healthy tissues. The stability and reactivity of this compound make it an ideal candidate for such applications.

Another area where this compound has found utility is in diagnostic imaging. Biotin-conjugated probes are increasingly being used in magnetic resonance imaging (MRI) and positron emission tomography (PET) scans to visualize specific biological targets. The ability to precisely label biomolecules with biotin allows for high-resolution imaging, which is crucial for early detection and monitoring of diseases. The design of N-3-[2-[2-(3-Azidopropoxy)ethoxy]ethoxy]propyl-biotinamide ensures that it can be effectively incorporated into these diagnostic tools, improving their sensitivity and reliability.

The synthesis of N-3-[2-[2-(3-Azidopropoxy)ethoxy]ethoxy]propyl-biotinamide involves multiple steps that require precise control over reaction conditions. The introduction of the azido group at the propyl position is particularly critical, as it dictates the compound's reactivity in subsequent synthetic transformations. Researchers have developed sophisticated synthetic routes to achieve high yields and purity, ensuring that the final product meets the stringent requirements of biomedical applications.

Recent studies have also explored the use of N-3-[2-[2-(3-Azidopropoxy)ethoxy]ethoxy]propyl-biotinamide in gene therapy applications. By conjugating nucleic acid sequences to biotin molecules, researchers can develop novel methods for gene delivery and expression modulation. This approach has potential implications for treating genetic disorders by providing targeted correction or regulation of gene expression. The versatility of this compound makes it a valuable asset in the growing field of gene therapy.

The future prospects of N-3-[2-[2-(3-Azidopropoxy)ethoxy]ethoxy]propyl-biotinamide are vast and exciting. As our understanding of biological systems continues to evolve, new applications for this compound are likely to emerge. Ongoing research is focused on expanding its utility in areas such as regenerative medicine, where biotin-conjugated biomaterials could be used to promote tissue repair and regeneration.

In conclusion, N-3-[2-[2-(3-Azidopropoxy)ethoxy]ethoxy]propyl-biotinamide is a multifaceted compound with significant potential in various biomedical applications. Its unique structure and reactivity make it an invaluable tool for researchers working on bioconjugation chemistry, drug development, diagnostic imaging, gene therapy, and beyond. As advancements continue to be made in synthetic chemistry and molecular biology, the role of this compound is expected to grow even further, contributing to groundbreaking discoveries and innovations.